Cas no 312736-50-8 (3,5-Dichloropyrazine-2-carboxamide)

• Product Name: 3,5-Dichloropyrazine-2-carboxamide
• CAS No: 312736-50-8
• MF: C₅H₃Cl₂N₃O
• MW: 192.002818346024
• MDL: MFCD10000837
• CID: 829811
• Update Time: 2025-06-12

3,5-Dichloropyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloropyrazine-2-carboxamide
• 3,5-dichloro-2-Pyrazinecarboxamide
• 3,5-Dichloropyrazine-2-carboxyamide
• 3,5-DICHLORO-PYRAZINE-2-CARBOXYLIC ACID AMIDE
• QC-6879

• MDL： MFCD10000837
• Inchi： 1S/C5H3Cl2N3O/c6-2-1-9-3(5(8)11)4(7)10-2/h1H,(H2,8,11)
• InChI Key： UFKLYKVKEHHZRT-UHFFFAOYSA-N
• SMILES： ClC1C(C(N)=O)=NC=C(N=1)Cl

Computed Properties

• Exact Mass: 190.96500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 68.87000
• LogP: 1.58260

3,5-Dichloropyrazine-2-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3,5-Dichloropyrazine-2-carboxamide

Recent Advances in the Study of 3,5-Dichloropyrazine-2-carboxamide (CAS: 312736-50-8) and Its Applications in Chemical Biology and Pharmaceutical Research

3,5-Dichloropyrazine-2-carboxamide (CAS: 312736-50-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazine core and dichloro substitution, has demonstrated versatile applications in drug discovery and development. Recent studies have focused on its potential as a building block for novel bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 3,5-Dichloropyrazine-2-carboxamide derivatives for improved kinase inhibition profiles. The research team systematically modified the carboxamide moiety while maintaining the dichloropyrazine core, resulting in compounds with enhanced selectivity against specific kinase targets. Molecular docking studies revealed that the dichloro substitution pattern plays a crucial role in target binding affinity, particularly through halogen bonding interactions with kinase active sites.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 3,5-Dichloropyrazine-2-carboxamide derivatives against drug-resistant bacterial strains. The lead compound from this series showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC value of 2 μg/mL. Mechanistic studies suggested that these compounds interfere with bacterial cell wall biosynthesis, representing a potential new class of antibiotics.

The compound's utility extends to materials science applications as well. A 2024 study in ACS Applied Materials & Interfaces demonstrated that 3,5-Dichloropyrazine-2-carboxamide can serve as a precursor for the synthesis of nitrogen-rich carbon materials with potential applications in energy storage. The researchers highlighted the compound's favorable thermal properties and the ability to form well-defined porous structures upon pyrolysis.

From a synthetic chemistry perspective, recent advances have improved the scalability of 3,5-Dichloropyrazine-2-carboxamide production. A patent application published in 2023 (WO202318765A1) describes a continuous flow synthesis method that significantly reduces reaction times and improves yield compared to traditional batch processes. This technological advancement is expected to facilitate broader adoption of the compound in industrial applications.

Ongoing clinical research is exploring the potential of 3,5-Dichloropyrazine-2-carboxamide derivatives in oncology. Preliminary results from phase I trials of a derivative compound (PMX-762) show acceptable safety profiles and early signs of efficacy in solid tumors. The compound's mechanism of action appears to involve dual inhibition of angiogenesis and tumor cell proliferation pathways.

As research continues, the unique properties of 3,5-Dichloropyrazine-2-carboxamide position it as a valuable scaffold in medicinal chemistry. Future directions include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and expansion of its applications in targeted drug delivery systems. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important focus in chemical biology and pharmaceutical development in the coming years.